Cas no 23938-42-3 (3-(1-ADAMANTYL)-3-OXOPROPANENITRILE)

• Product Name: 3-(1-ADAMANTYL)-3-OXOPROPANENITRILE
• CAS No: 23938-42-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD07789716
• CID: 891221
• PubChem ID: 584949
• Update Time: 2025-04-19

3-(1-ADAMANTYL)-3-OXOPROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-(1-ADAMANTYL)-3-OXOPROPANENITRILE
• 3-ADAMANTAN-1-YL-3-OXO-PROPIONITRILE
• 3-adamantanyl-3-oxopropanenitrile
• SCHEMBL1072567
• BRD-K38304471-001-01-5
• 23938-42-3
• ALVFKYUPAPUUIU-UHFFFAOYSA-N
• SY082872
• 3-oxo-3-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanenitrile
• STK501267
• CS-0315023
• 3-(adamantan-1-yl)-3-oxopropanenitrile
• LS-02773
• ALBB-007395
• 3-(1-Adamantyl)-3-oxopropanenitrile #
• DTXSID40342835
• AKOS000168939
• MFCD07789716

• MDL： MFCD07789716
• Inchi： 1S/C13H17NO/c14-2-1-12(15)13-6-9-3-10(7-13)5-11(4-9)8-13/h9-11H,1,3-8H2
• InChI Key： ALVFKYUPAPUUIU-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 203.13100
• Monoisotopic Mass: 203.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 2.68558

3-(1-ADAMANTYL)-3-OXOPROPANENITRILE Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT